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Compound of Interest

Compound Name: ML314

Cat. No.: B609140

For scientists and professionals in drug development, validating the in vivo effects of a novel
compound is a critical step. This guide provides a comprehensive comparison of ML314, a 3-
arrestin biased agonist of the neurotensin receptor 1 (NTR1), with alternative NTR1 agonists,
supported by experimental data. We present detailed methodologies for key in vivo assays and
visualize the underlying signaling pathways and experimental workflows.

Mechanism of Action: Biased Agonism of NTR1

ML314 is a non-peptidic small molecule that selectively activates the 3-arrestin signaling
pathway downstream of the neurotensin receptor 1 (NTR1), with minimal activation of the
traditional G-protein-coupled pathway that leads to calcium mobilization.[1] This "biased
agonism" is hypothesized to offer a more targeted therapeutic effect with potentially fewer side
effects compared to balanced or G-protein-biased agonists. The primary alternative against
which ML314's effects are compared is the class of peptide-based NTR1 agonists, such as
PD149163, which typically activate both G-protein and (-arrestin pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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